Cas no 1354028-71-9 (Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate
• CAS No: 1354028-71-9
• MF: C₁₆H₃₁N₃O₃
• MW: 313.435644388199
• CID: 2162382
• Update Time: 2025-06-13

Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-{[((S)-2-amino-3-methyl-butyryl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(((S)-2-amino-N,3-dimethylbutanamido)methyl)pyrrolidine-1-carboxylate
• AM97303
• 3-{[((S)-2-Amino-3-methylbutyryl)methylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C16H31N3O3/c1-11(2)13(17)14(20)18(6)9-12-7-8-19(10-12)15(21)22-16(3,4)5/h11-13H,7-10,17H2,1-6H3/t12?,13-/m0/s1
• InChI Key： FVWYMSITWXTNBF-ABLWVSNPSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN(C)C([C@H](C(C)C)N)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 404
• Topological Polar Surface Area: 75.9

Additional information on Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate (CAS No. 1354028-71-9)

Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1354028-71-9, belongs to a class of molecules that exhibit promising properties for drug development. Its intricate molecular architecture, featuring a pyrrolidine core and multiple functional groups, makes it a subject of interest for medicinal chemists and biologists exploring novel therapeutic agents.

The structure of Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate is characterized by a chiral center at the (2S)-configuration, which is crucial for its biological interactions. The presence of a tert-butyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the amino and carboxylate functional groups contribute to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds in addressing complex diseases. Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate has been investigated for its potential role in various pharmacological pathways. For instance, studies suggest that this compound may interact with enzymes and receptors involved in inflammation, pain modulation, and neurodegenerative disorders. The pyrrolidine scaffold, in particular, is known for its presence in several bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antipsychotics.

The synthesis of Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts is often necessary to maintain the stereochemical integrity of the molecule. Advances in synthetic methodologies, such as asymmetric catalysis and flow chemistry, have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In the context of pharmaceutical development, Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate serves as a valuable building block for more sophisticated drug candidates. Its structural features can be modified to optimize pharmacokinetic properties, such as absorption, distribution, metabolism, excretion, and toxicity (ADMET). Collaborative efforts between chemists and biologists are essential to translate these chemical entities into effective therapeutic interventions.

Current research in medicinal chemistry emphasizes the exploration of natural product-inspired scaffolds due to their high biological activity and structural diversity. Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate aligns with this trend by incorporating elements reminiscent of bioactive natural products. Such compounds often exhibit potent interactions with biological targets, making them attractive candidates for drug development.

The biological evaluation of Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate has been conducted using various in vitro and in vivo models. Preliminary studies have demonstrated its potential efficacy in modulating key signaling pathways associated with diseases such as cancer, inflammation, and neurological disorders. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

One of the most exciting aspects of working with compounds like Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate is the opportunity to discover novel therapeutic strategies. The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising drug candidates. These tools enable researchers to predict the binding affinity and selectivity of molecules like this one against biological targets, thereby streamlining the drug discovery pipeline.

The future directions for Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate include further optimization through structure-based drug design approaches. By leveraging crystallographic data and molecular dynamics simulations, scientists can refine the molecular structure to enhance binding interactions with biological targets. Additionally, exploring alternative synthetic routes could improve cost-effectiveness and sustainability in large-scale production.

In conclusion, Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]pyrrolidine-1-carboxylate (CAS No. 1354028-71-9) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset for drug development efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.